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Compound of Interest

Compound Name: 2-Tetradecanol

Cat. No.: B1204251

Essential Safety and Handling Guide for 2-
Tetradecanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Tetradecanol in a laboratory setting. Adherence to these
guidelines is crucial for ensuring personal safety and minimizing environmental impact.

Immediate Safety and Hazard Information

2-Tetradecanol is a fatty alcohol that is generally considered to have low toxicity. However, it
can cause skin and eye irritation upon contact.[1] It is a combustible solid and should be kept
away from open flames and high temperatures.[2] As with any chemical, it is imperative to
handle 2-Tetradecanol with appropriate care in a well-ventilated area.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory to ensure safety when handling 2-
Tetradecanol. All PPE should be dedicated to individual use when possible. If sharing is
necessary, items must be properly disinfected before and after each use.
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Protection Type

Specific Recommendations

Eye/Face Protection

Weatr tightly fitting safety goggles or a face
shield. Equipment should conform to EU EN166
or US NIOSH standards.

Hand Protection

Wear chemical-resistant gloves. Nitrile,
Neoprene, or Natural Rubber gloves are
suitable for handling alcohols.[3][4] Always
inspect gloves for degradation or punctures

before use.

Skin and Body Protection

Wear a lab coat and, if a significant splash risk
exists, a PVC apron. Ensure skin is not

exposed.

Respiratory Protection

In case of inadequate ventilation or the
formation of dust or aerosols, use a NIOSH-

approved respirator with a particulate filter.[5]

Quantitative Data for Safe Handling

A summary of key quantitative data for 2-Tetradecanol is provided below to inform safe

handling and storage practices.

Property

Value

Molecular Formula

C14H300

Melting Point 33-36 °C (91.4-96.8 °F)[1]

Boiling Point 283-285 °C (541.4-545 °F) at 760 mmHg
Flash Point > 113 °C (> 230 °F)

Solubility Soluble in organic solvents like ethanol; low

solubility in water.[1]
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Standard Operating Procedure for Handling 2-
Tetradecanol

The following workflow provides a step-by-step guide for the safe handling of 2-Tetradecanol

in the laboratory.
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A step-by-step workflow for handling 2-Tetradecanol.

Experimental Protocol: Step-by-Step Guidance

e Preparation:
o Thoroughly review the Safety Data Sheet (SDS) for 2-Tetradecanol.
o Put on all required Personal Protective Equipment (PPE) as detailed in the table above.

o Prepare the workspace by ensuring it is clean, organized, and in a well-ventilated area,
preferably within a chemical fume hood.

e Handling:

o Carefully weigh or measure the required amount of 2-Tetradecanol. As it is a solid at
room temperature, handle it as a powder, avoiding dust generation.[6]

o Proceed with the experimental procedure, keeping the container of 2-Tetradecanol closed
when not in use.

e Cleanup and Disposal:

o Following the experiment, segregate all waste containing 2-Tetradecanol into a
designated, clearly labeled hazardous waste container for non-halogenated solid organic
waste.[6][7]

o Thoroughly decontaminate the workspace and any non-disposable equipment used.

o Properly remove and dispose of single-use PPE. Reusable PPE should be cleaned and
stored correctly.

o Store the hazardous waste container in a designated satellite accumulation area, away
from incompatible materials.[8]

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed waste disposal company.[2]
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Spill Management Plan

In the event of a 2-Tetradecanol spill, follow these procedures:
e Minor Spills:
o Alert personnel in the immediate area.
o Ensure the area is well-ventilated and remove any ignition sources.

o Wearing appropriate PPE, cover the spill with an inert absorbent material such as sand or

vermiculite.

o Carefully sweep or scoop the absorbed material into a labeled hazardous waste container.

[2]
o Clean the spill area with soap and water.
e Major Spills:
o Evacuate the area immediately.
o Alert your supervisor and contact your institution's emergency response team or EHS.
o Prevent entry into the affected area until it has been deemed safe by trained personnel.

Disposal Plan

The disposal of 2-Tetradecanol and any materials contaminated with it must be handled as
hazardous waste.

» Waste Segregation:

o Collect all solid waste contaminated with 2-Tetradecanol (e.g., excess chemical,
contaminated gloves, paper towels, absorbent material) in a dedicated, leak-proof, and
clearly labeled container.[6] The label should read "Hazardous Waste" and specify the
contents (e.g., "2-Tetradecanol and contaminated debris").[7]
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» Container Management:
o Use a container compatible with organic solids.
o Keep the container closed at all times except when adding waste.[8]
o Do not overfill the container; leave at least 10% headspace.

o Storage:

o Store the waste container in a designated, well-ventilated, and secure satellite
accumulation area.[8]

o Ensure the storage area is away from heat, ignition sources, and incompatible materials.
e Final Disposal:

o Contact your institution's EHS office to arrange for the pickup and disposal of the
hazardous waste.[2]

o Do not dispose of 2-Tetradecanol down the drain or in regular trash.[9] Empty containers
that held 2-Tetradecanol must also be disposed of as hazardous waste or triple-rinsed
with a suitable solvent, with the rinsate collected as hazardous waste.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-
Tetradecanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204251#personal-protective-equipment-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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